(1-Methyl-1H-pyrazol-5-yl)(thiomorpholino)methanone

• IUPAC Name: (2-methylpyrazol-3-yl)-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C9H13N3OS/c1-11-8(2-3-10-11)9(13)12-4-6-14-7-5-12/h2-3H,4-7H2,1H3
• InChI Key: XMUXUDNRUGUPOH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N2CCSCC2
• Molecular Formula: C9H13N3OS
• Molecular Weight: 211.29 g/mol

Description

1-Methyl-1H-pyrazol-5-yl)(thiomorpholino)methanone (MPM) is a synthetic compound with a wide range of applications in scientific research. It is a versatile compound that can act as a ligand for transition metal complexes, as well as a substrate for enzyme-catalyzed reactions. MPM has the potential to be used in a variety of laboratory experiments and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

(1-Methyl-1H-pyrazol-5-yl)(thiomorpholino)methanone has a wide range of applications in scientific research. It is used as a ligand for transition metal complexes, which are used in the study of enzyme catalysis and the synthesis of novel materials. This compound has also been used in the study of enzyme-catalyzed reactions, such as the oxidation of alcohols and the reduction of aldehydes. Additionally, this compound has been used to study the structure and function of proteins, as well as the structure of DNA.

Mechanism of Action

Target of Action

The primary target of (1-Methyl-1H-pyrazol-5-yl)(thiomorpholino)methanone is Nicotinamide phosphoribosyltransferase (NAMPT) . NAMPT catalyzes the rate-limiting step of the NAD+ salvage pathway . Since NAD+ plays a pivotal role in many biological processes including metabolism and aging, activation of NAMPT is an attractive therapeutic target for treatment of diverse array of diseases .

Mode of Action

The compound interacts with its target, NAMPT, and activates it . This activation leads to an increase in the production of NAD+, which is a crucial cofactor in many biological processes .

Biochemical Pathways

The activation of NAMPT by the compound affects the NAD+ salvage pathway . This pathway is responsible for the recycling of NAD+, which is a key player in cellular metabolism and energy production .

Pharmacokinetics

The compound’s interaction with nampt suggests that it may have good bioavailability .

Result of Action

The activation of NAMPT by the compound leads to an increase in the levels of NAD+. This can have various effects at the molecular and cellular levels, including enhanced cellular metabolism and energy production .

Advantages and Limitations for Lab Experiments

(1-Methyl-1H-pyrazol-5-yl)(thiomorpholino)methanone has several advantages for laboratory experiments. It is a simple and cost-effective compound to synthesize, and it is highly stable in a variety of conditions. Additionally, this compound can be used in a variety of laboratory experiments, from enzyme-catalyzed reactions to studies of protein structure and function. However, this compound has several limitations. It is not very soluble in water, which can limit its use in certain experiments. Additionally, its biochemical and physiological effects are not well understood, which can limit its use in studies of cellular processes.

Future Directions

The potential future directions for (1-Methyl-1H-pyrazol-5-yl)(thiomorpholino)methanone research are numerous. Further research is needed to better understand the biochemical and physiological effects of this compound. Additionally, further research is needed to explore the potential applications of this compound in the synthesis of novel materials and in the study of enzyme-catalyzed reactions. Additionally, further research is needed to explore the potential use of this compound in the study of protein structure and function, as well as the structure of DNA. Finally, further research is needed to explore the potential use of this compound in drug design and development.

Synthesis Methods

(1-Methyl-1H-pyrazol-5-yl)(thiomorpholino)methanone is synthesized through a three-step process. The first step involves the reaction of a thiomorpholine derivative with a 1-methyl-1H-pyrazol-5-yl halide in the presence of a base. This yields an intermediate, which is then reacted with an aldehyde to form a Schiff base. The Schiff base is then reduced to give the final product, this compound. This synthesis method is simple, cost-effective, and can be performed using readily available reagents.

Safety and Hazards

In case of contact with eyes, it is recommended to flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids, and get medical aid. More detailed safety and hazard information should be available in the compound’s Safety Data Sheet (SDS).